Cas no 1361706-86-6 (Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1361706-86-6
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931816
• Update Time: 2025-08-05

Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C11H14F2N2O3/c1-17-9(16)4-8-7(10(12)13)3-6(5-14)15-11(8)18-2/h3,10H,4-5,14H2,1-2H3
• InChI Key： ANSIDOKIKYFPAV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)N=C(C=1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate

Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate: A Comprehensive Overview

Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1361706-86-6) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including an amino group, a difluoromethyl group, and a methoxy group. The presence of these substituents contributes to its versatile chemical properties and makes it a valuable compound in research and development.

The synthesis of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate involves multiple steps, including nucleophilic substitution, oxidation, and acetylation reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most notable applications of this compound is in the field of agrochemistry, where it serves as an intermediate in the production of pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth makes it a promising candidate for developing eco-friendly agricultural solutions. Additionally, Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate has shown potential in the pharmaceutical industry as a precursor for drug development targeting various diseases, including cancer and infectious diseases.

Recent studies have highlighted the importance of understanding the stereochemistry and regioselectivity of this compound during its synthesis. By employing advanced analytical techniques such as NMR spectroscopy and X-ray crystallography, researchers have gained deeper insights into its molecular structure and reactivity. These findings have paved the way for the design of more efficient synthetic pathways and improved product quality.

In terms of environmental impact, Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate has been subjected to rigorous testing to assess its biodegradability and toxicity levels. Initial results indicate that it exhibits moderate biodegradability under aerobic conditions, making it a relatively safer option compared to some traditional chemicals used in similar applications.

The versatility of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate extends to its use in material science, where it serves as a building block for synthesizing advanced polymers and materials with tailored properties. Its ability to form stable bonds with other functional groups makes it an attractive candidate for developing high-performance materials for use in electronics, automotive industries, and aerospace applications.

Looking ahead, ongoing research into Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate is focused on exploring its potential as a catalyst in organic synthesis reactions. By leveraging its unique electronic properties, scientists aim to develop more efficient catalytic systems that can accelerate reaction rates while minimizing waste generation.

In conclusion, Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1361706-86-6) is a multifaceted compound with significant implications across various scientific disciplines. Its versatile structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in shaping future innovations in chemistry, agriculture, medicine, and materials science.